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Compound of Interest

Compound Name: Heneca

Cat. No.: B1226682

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and experimental use of

HENECA, a selective A2A adenosine receptor agonist.

Product Information
Product Name: HENECA

Synonyms: 2-Hexynyl-5'-N-ethylcarboxamidoadenosine

Biological Description: A selective A2A adenosine receptor agonist with a Ki value of 2.2 nM.

It demonstrates good selectivity for the A2A receptor over the A1 receptor. HENECA has

been shown to have antiaggregatory activity, increase cAMP accumulation (EC50 = 43 nM),

and inhibit the production of superoxide anions in neutrophils (EC50 = 3.63 nM).

Physicochemical Properties
The quantitative data for HENECA is summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C18H24N6O4

Molecular Weight 388.4 g/mol

CAS Number 141018-30-6 [1]

Purity >99%

Form Solid

Solubility
DMSO: up to 100 mMEthanol:

up to 50 mM (with heating)
[1]

Storage
Store at +4°C for up to 12

months.

Experimental Protocols
3.1. Preparation of Stock Solutions

This protocol details the steps for dissolving HENECA to create stock solutions for in vitro

experiments.

3.1.1. Materials

HENECA solid

Dimethyl sulfoxide (DMSO), sterile

Ethanol (200 proof), sterile

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Water bath (optional, for ethanol dissolution)

3.1.2. Protocol for Dissolving HENECA in DMSO (up to 100 mM)
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Calculate the required amount of HENECA and DMSO to achieve the desired stock

concentration.

Example for a 10 mM stock solution: To prepare 1 mL of a 10 mM stock, weigh out 3.884

mg of HENECA.

Aseptically add the weighed HENECA to a sterile conical tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the solution for 1-2 minutes until the HENECA is completely dissolved. Visually

inspect the solution to ensure no solid particles remain.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

3.1.3. Protocol for Dissolving HENECA in Ethanol (up to 50 mM)

Calculate the required amount of HENECA and ethanol.

Aseptically add the weighed HENECA to a sterile conical tube.

Add the calculated volume of sterile ethanol.

Vortex the solution. Gentle heating in a water bath (37-50°C) may be required to fully

dissolve the compound.[1]

Once dissolved, allow the solution to cool to room temperature.

Aliquot and store as described for the DMSO stock solution.

3.2. General Protocol for Cell-Based Assays

This protocol provides a general workflow for treating cells with HENECA.

3.2.1. Workflow Diagram
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Caption: A general workflow for cell-based experiments using HENECA.

3.2.2. Detailed Steps

Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere and reach the desired confluency.

Preparation of Working Solutions:
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Thaw an aliquot of the HENECA stock solution.

Prepare serial dilutions of the HENECA stock solution in serum-free media or the

appropriate assay buffer to achieve the final desired concentrations (e.g., 10-200 nM).

Important: Ensure the final concentration of the solvent (DMSO or ethanol) in the culture

media is consistent across all conditions and does not exceed a level toxic to the cells

(typically <0.5%). A vehicle control (media with the same final solvent concentration) must

be included.

Cell Treatment:

Remove the culture medium from the cells.

Add the prepared HENECA working solutions to the respective wells.

Include a vehicle control and a positive control if available.

Incubation: Incubate the cells for the desired period (e.g., 24 hours) under standard culture

conditions (e.g., 37°C, 5% CO2).

Downstream Analysis: Following incubation, perform the desired assay, such as cAMP

measurement, cytokine analysis, or gene expression studies.

Signaling Pathway
HENECA, as an A2A adenosine receptor agonist, primarily signals through the Gs alpha

subunit of the G-protein coupled receptor. This leads to the activation of adenylyl cyclase,

which in turn increases intracellular cyclic AMP (cAMP) levels. Elevated cAMP then activates

Protein Kinase A (PKA), which can phosphorylate various downstream targets, including

transcription factors like CREB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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